![molecular formula C7H5Cl2NO2 B112706 3-Amino-2,4-dichlorobenzoic acid CAS No. 50917-28-7](/img/structure/B112706.png)
3-Amino-2,4-dichlorobenzoic acid
Overview
Description
3-Amino-2,4-dichlorobenzoic acid is a chemical compound with the molecular formula C7H5Cl2NO2 . It is a derivative of benzoic acid where the ring hydrogens at positions 2 and 4 are substituted by chloro groups .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two chlorine atoms substituted at the 2 and 4 positions, a carboxylic acid group, and an amino group . The molecular weight of the compound is 206.03 g/mol .
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The melting point is between 194-197 °C .
Scientific Research Applications
Photodecomposition Studies
Research on chlorobenzoic acids, including 3-amino-2,4-dichlorobenzoic acid, shows their decomposition under ultraviolet irradiation. Studies found that irradiation of chlorobenzoic acids leads to the replacement of chlorine with hydroxyl and hydrogen, producing hydroxybenzoic acids and benzoic acid. This finding is significant in understanding the environmental behavior of these compounds under exposure to sunlight (Crosby & Leitis, 1969).
Phytotoxicity and Herbicidal Applications
Derivatives of dichlorobenzoic acids, including 3-amino variants, have been studied for their phytotoxic properties. Research demonstrates the importance of these compounds in pre- and post-emergence tests on weeds. Notably, specific derivatives show selective activity, making them potential candidates for herbicidal applications (Baruffini & Borgna, 1978).
Chemical Synthesis and Analytical Methodologies
Studies have also focused on the synthesis and detection of dichlorobenzoic acids. For instance, a method for determining 3-amino-4-chlorobenzonic acid was established using high-performance liquid chromatography. Such methodologies are crucial for the accurate detection and quantification of these compounds in various matrices (Yao Zhi-gang, 2004).
Applications in Organic Chemistry
Research in organic chemistry has explored the use of chlorobenzoic acids in various synthesis processes. For example, the Ullmann Coupling between 2-Chlorobenzoic acids and amino acids has been a valuable reaction for preparing specific organic compounds. These findings contribute to the broader understanding of organic synthesis methods and their applications (Dominguez et al., 2009).
Biochemical and Environmental Research
In biochemical and environmental contexts, the degradation and interaction of chlorobenzoic acids with microorganisms and organic matter have been studied. Such research is vital for understanding the environmental impact and behavior of these compounds, including their role in generating nitrogenous disinfection by-products during water treatment processes (Sharma et al., 2014).
Mechanism of Action
Target of Action
3-Amino-2,4-dichlorobenzoic acid, also known as Chloramben, is primarily used as a selective herbicide . It targets the seedlings of broadleaf weeds and annual grasses
Mode of Action
As a herbicide, it likely interferes with essential growth processes in the targeted weeds, leading to their death .
Biochemical Pathways
As a herbicide, it likely disrupts processes essential for plant growth and development .
Result of Action
The primary result of the action of this compound is the control of unwanted vegetation. By targeting the seedlings of broadleaf weeds and annual grasses, it prevents their growth and spread .
properties
IUPAC Name |
3-amino-2,4-dichlorobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2NO2/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2H,10H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWIWETSWQFRAPN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)O)Cl)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201301396 | |
Record name | 3-Amino-2,4-dichlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201301396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50917-28-7 | |
Record name | 3-Amino-2,4-dichlorobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50917-28-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Amino-2,4-dichlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201301396 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 3-Amino-2,4-dichlorobenzoic acid influence lipid production in soybeans?
A1: Research suggests that this compound stimulates lipid synthesis in germinating soybean seeds. [] Studies observed a 25% increase in total lipid synthesis with a 20 µg/ml concentration of the compound. [] This stimulatory effect was observed across different lipid classes, including neutral lipids, glycolipids, and phospholipids. [] While the exact mechanism remains unclear, the research points to a potential interaction with enzymes involved in fatty acid synthesis, such as acetyl-CoA carboxylase or fatty acid synthetase. []
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